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Compound of Interest

Compound Name: Disperse yellow 65 (C.I. 671205)

Cat. No.: B157447

This document provides a detailed research protocol for the application of Disperse Yellow 65
in textile dyeing, primarily focusing on polyester fabrics. The information is intended for
researchers, scientists, and professionals in the field of textile chemistry and drug
development.

Overview and Chemical Properties

Disperse Yellow 65 is a high-performance disperse dye known for its excellent fastness
properties, making it suitable for applications requiring high resistance to fading.[1] It belongs to
the anthraquinone chemical class.[2] The dye is primarily used for dyeing polyester fibers and
their blends.[2][3][4]

Chemical and Physical Properties of Disperse Yellow 65:
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Property Value

C.l. Name Disperse Yellow 65

C.l. Number 671205[2][3]

CAS Number 69912-86-3[2][3]
Molecular Formula C21H12N202S[1][2][3]
Molecular Weight 356.40 g/mol [1][2][3]
Chemical Structure Anthraquinone[2]
Appearance Yellow powder

Quantitative Data: Fastness Properties

Disperse Yellow 65 exhibits high ratings in various fastness tests, indicating its durability on
textile substrates. The following table summarizes its performance according to ISO standards.

Fastness Properties of Disperse Yellow 65:

Fastness Test Fading Staining
Light Fastness (ISO) 7[1112113]

Washing Fastness (ISO) 5[2][3] 5[2][3]
Perspiration Fastness (ISO) 5[2][3] 5[2][3]
Ironing Fastness (ISO) 4-5[2][3] 4-5[2][3]

Experimental Protocol: High-Temperature Dyeing of
Polyester

This protocol outlines the high-temperature exhaust dyeing method for polyester fabric using
Disperse Yellow 65.

3.1. Materials and Reagents:
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e Polyester fabric

e Disperse Yellow 65

» Dispersing agent

o Acetic acid (to adjust pH)

e Sodium hydrosulfite

e Sodium hydroxide

o Non-ionic detergent

o Distilled water

3.2. Equipment:

High-temperature dyeing machine

Beakers and graduated cylinders

Stirring rods

pH meter

Heating and stirring plate

Washing baths
3.3. Pre-treatment of Fabric:
Before dyeing, it is crucial to scour the polyester fabric to remove any impurities, oils, or sizes.

e Prepare a scouring bath containing 5 g/L of a non-ionic detergent and 2 g/L of sodium
carbonate.[5]

o Treat the fabric in this solution at 60°C for 30 minutes with a liquor ratio of 50:1.[5]
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» Rinse the fabric thoroughly with warm water and then cold water.
 Allow the fabric to air dry at room temperature.[5]

3.4. Dye Bath Preparation and Dyeing Procedure:

Prepare a paste of the required amount of Disperse Yellow 65 with an equal amount of a
dispersing agent.[5][6] Add a small amount of water to create a fine dispersion.

o Set the dye bath with water and add the dispersed dye paste.

e Add a dispersing agent to the dye bath.

e Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[6][7]

« Introduce the pre-treated polyester fabric into the dye bath at a temperature of 60°C.[6]
o Keep the bath at 60°C for 15 minutes to allow for even dye uptake.[6]

» Raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.[5][6]

e Maintain the dyeing at 130°C for 60 minutes.[5][6]

 After dyeing, cool the dye bath to 60°C.[6]

» Remove the fabric and rinse with hot water.[6]

3.5. After-treatment (Reduction Clearing):

Reduction clearing is essential to remove any unfixed dye from the fabric surface, which
improves wash fastness.[6]

Prepare a clearing bath containing 2 g/L sodium hydroxide and 2 g/L sodium hydrosulfite.[5]

Treat the dyed fabric in this solution at 80°C for 45 minutes.[5]

Rinse the fabric thoroughly with hot water and then cold water.

Neutralize the fabric with a 1 g/L acetic acid solution for 5 minutes at 40°C.[5]
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 Finally, rinse the fabric with cold water and allow it to dry.[5]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the textile dyeing process with Disperse
Yellow 65.
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Caption: Workflow for dyeing polyester with Disperse Yellow 65.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Research Protocol for Textile Dyeing with Disperse
Yellow 65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157447#research-protocol-for-textile-dyeing-with-
disperse-yellow-65]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b157447?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b157447
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-65.html
http://www.dimacolorgroup.com/product_detail_en/id/472.html
https://autumnchem.com/main-applications-of-disperse-dyes/
https://www.ijcmas.com/vol-4-5/Alya%20Al-Etaibi,%20et%20al.pdf
https://textilelearner.net/dyeing-of-polyester-fabric-with-disperse-dyes/
https://textilelearner.net/disperse-dyes-dyeing-and-printing-method/
https://www.benchchem.com/product/b157447#research-protocol-for-textile-dyeing-with-disperse-yellow-65
https://www.benchchem.com/product/b157447#research-protocol-for-textile-dyeing-with-disperse-yellow-65
https://www.benchchem.com/product/b157447#research-protocol-for-textile-dyeing-with-disperse-yellow-65
https://www.benchchem.com/product/b157447#research-protocol-for-textile-dyeing-with-disperse-yellow-65
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b157447?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157447?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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